Cas no 890093-56-8 (3-(diethoxymethoxy)-3-methylbut-1-yne)

3-(Diethoxymethoxy)-3-methylbut-1-yne is a specialized alkynyl ether compound featuring a diethoxymethoxy protecting group. This structure enhances its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of complex molecules. The compound’s acetal-protected alkyne functionality allows for selective transformations under controlled conditions, offering versatility in cross-coupling reactions, nucleophilic additions, and other synthetic pathways. Its robust design minimizes unwanted side reactions, ensuring high yields and purity in downstream applications. Suitable for use in pharmaceuticals, agrochemicals, and advanced material synthesis, this reagent provides a reliable and efficient route to functionalized alkynes.

3-(diethoxymethoxy)-3-methylbut-1-yne structure

890093-56-8 structure

Product Name:3-(diethoxymethoxy)-3-methylbut-1-yne

CAS No:890093-56-8

MF:C₁₀H₁₈O₃

MW:186.248123645782

CID:3103342

PubChem ID:4913027

Update Time:2025-06-07

3-(diethoxymethoxy)-3-methylbut-1-yne Chemical and Physical Properties

Names and Identifiers

- 3-(diethoxymethoxy)-3-methylbut-1-yne
- 890093-56-8
- 3-(Diethoxymethoxy)-3-methyl-1-butyne
- DTXSID801286879
- AKOS005601142
- STK688559
- CS-0326024
- Inchi： 1S/C10H18O3/c1-6-10(4,5)13-9(11-7-2)12-8-3/h1,9H,7-8H2,2-5H3
- InChI Key： BWVJPCTXANROFA-UHFFFAOYSA-N
- SMILES： O(C(OCC)OCC)C(C#C)(C)C

Computed Properties

Exact Mass: 186.125594432Da
Monoisotopic Mass: 186.125594432Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 7
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 27.7Å²

3-(diethoxymethoxy)-3-methylbut-1-yne Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1396694-500mg	3-(Diethoxymethoxy)-3-methylbut-1-yne	890093-56-8	98%	500mg	￥5184.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1396694-1g	3-(Diethoxymethoxy)-3-methylbut-1-yne	890093-56-8	98%	1g	￥7770.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1396694-2g	3-(Diethoxymethoxy)-3-methylbut-1-yne	890093-56-8	98%	2g	￥8341.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1396694-5g	3-(Diethoxymethoxy)-3-methylbut-1-yne	890093-56-8	98%	5g	￥18120.00	2024-04-26